81-62-9

1-Amino-4-bromoanthraquinone

Usually In Stock

• CAS RN:
• 81-62-9

• Formula:
• C14H8BrNO2

• InChI:
• InChI=1S/C14H8BrNO2/c15-9-5-6-10(16)12-11(9)13(17)7-3-1-2-4-8(7)14(12)18/h1-6H,16H2

• InChIKey:
• JOVRIPGYHSRFFR-UHFFFAOYSA-N

• 1-Amino-4-bromoanthraquinone is a useful research compound. Its molecular formula is C14H8BrNO2 and its molecular weight is 302.12 g/mol. The purity is usually 95%.

2,3-Dimethyl-3-propan-2-yl-1,2-dihydroindole

• CAS RN:
• 18781-62-9

• Formula:
• C13H19N

• InChI:
• InChI=1S/C13H19N/c1-9(2)13(4)10(3)14-12-8-6-5-7-11(12)13/h5-10,14H,1-4H3

• InChIKey:
• QGBKERMPJRWFBZ-UHFFFAOYSA-N

• 2,3-Dimethyl-3-propan-2-yl-1,2-dihydroindole, also known as 2,3-Dimethyl-3-propan-2-yl-1,2-dihydroindole, is a useful research compound. Its molecular formula is C13H19N and its molecular weight is 189.3 g/mol. The purity is usually 95%.

N-(prop-2-en-1-yl)-3,4-dihydro-2H-1-benzopyran-2-carboxamide

In Stock

• CAS RN:
• 68281-62-9

• Formula:
• C13H15NO2

• InChI:
• InChI=1S/C13H15NO2/c1-2-9-14-13(15)12-8-7-10-5-3-4-6-11(10)16-12/h2-6,12H,1,7-9H2,(H,14,15)

• InChIKey:
• WJFBXTIGAJDOKS-UHFFFAOYSA-N

• N-(prop-2-en-1-yl)-3,4-dihydro-2H-1-benzopyran-2-carboxamide is a useful research compound. Its molecular formula is C13H15NO2 and its molecular weight is 217.26 g/mol. The purity is usually 95%.

Formamidine, N'-(3-chloro-o-tolyl)-N,N-dimethyl-

• CAS RN:
• 13181-62-9

• Formula:
• C10H13ClN2

• InChI:
• InChI=1S/C10H13ClN2/c1-8-9(11)5-4-6-10(8)12-7-13(2)3/h4-7H,1-3H3

• InChIKey:
• LHINIZHABFWJGI-UHFFFAOYSA-N

• Formamidine, N'-(3-chloro-o-tolyl)-N,N-dimethyl-, also known as Formamidine, N'-(3-chloro-o-tolyl)-N,N-dimethyl-, is a useful research compound. Its molecular formula is C10H13ClN2 and its molecular weight is 196.67 g/mol. The purity is usually 95%.

Spiro[benzofuran-2(3H),1'-[2]cyclohexene]-3,4'-dione, 7-chloro-4,6-dimethoxy-6'-methyl-2'-(methylthio)-

• CAS RN:
• 26881-62-9

• Formula:
• C17H17ClO5S

• InChI:
• InChI=1S/C17H17ClO5S/c1-8-5-9(19)6-12(24-4)17(8)16(20)13-10(21-2)7-11(22-3)14(18)15(13)23-17/h6-8H,5H2,1-4H3

• InChIKey:
• DCCZLOASKLQMQQ-UHFFFAOYSA-N

• Spiro[benzofuran-2(3H),1'-[2]cyclohexene]-7-chloro-4,6-dimethoxy-6'-methyl-2'-(methylthio)-3,4'-dione is a member of benzofurans.

(3-Methyl-1-benzofuran-2-yl)methanol

In Stock

• CAS RN:
• 55581-62-9

• Formula:
• C10H10O2

• InChI:
• InChI=1S/C10H10O2/c1-7-8-4-2-3-5-9(8)12-10(7)6-11/h2-5,11H,6H2,1H3

• InChIKey:
• BPIHBHUOKWCMGZ-UHFFFAOYSA-N

• (3-Methyl-1-benzofuran-2-yl)methanol is a useful research compound. Its molecular formula is C10H10O2 and its molecular weight is 162.18 g/mol. The purity is usually 95%.

(3H-Imidazo[4,5-c]pyridin-2-yl)methanol

Usually In Stock

• CAS RN:
• 92381-62-9

• Formula:
• C7H7N3O

• InChI:
• InChI=1S/C7H7N3O/c11-4-7-9-5-1-2-8-3-6(5)10-7/h1-3,11H,4H2,(H,9,10)

• InChIKey:
• ILSGRMBFKUPLSU-UHFFFAOYSA-N

• (3H-Imidazo[4,5-c]pyridin-2-yl)methanol is a useful research compound. Its molecular formula is C7H7N3O and its molecular weight is 149.15 g/mol. The purity is usually 95%.

6-Bromo-7-methylchroman-4-one

In Stock

• CAS RN:
• 173381-62-9

• Formula:
• C10H9BrO2

• InChI:
• InChI=1S/C10H9BrO2/c1-6-4-10-7(5-8(6)11)9(12)2-3-13-10/h4-5H,2-3H2,1H3

• InChIKey:
• ZQVBOJVMMUTCCT-UHFFFAOYSA-N

• 6-Bromo-7-methylchroman-4-one is a useful research compound. Its molecular formula is C10H9BrO2 and its molecular weight is 241.084. The purity is usually 95%.

5-chloro-N-(2-morpholinophenyl)-4-tosylthiazol-2-amine

Usually In Stock

• CAS RN:
• 327081-62-9

• Formula:
• C20H20ClN3O3S2

• InChI:
• InChI=1S/C20H20ClN3O3S2/c1-14-6-8-15(9-7-14)29(25,26)19-18(21)28-20(23-19)22-16-4-2-3-5-17(16)24-10-12-27-13-11-24/h2-9H,10-13H2,1H3,(H,22,23)

• InChIKey:
• RDGNNVYFMGWJLC-UHFFFAOYSA-N

• 5-chloro-N-(2-morpholinophenyl)-4-tosylthiazol-2-amine is a useful research compound. Its molecular formula is C20H20ClN3O3S2 and its molecular weight is 449.97. The purity is usually 95%.

N-(4-(5-(3-nitrophenyl)-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide

In Stock

• CAS RN:
• 851781-62-9

• Formula:
• C23H22N4O6S2

• InChI:
• InChI=1S/C23H22N4O6S2/c1-2-34(30,31)25-19-13-11-17(12-14-19)22-16-23(18-7-6-8-20(15-18)27(28)29)26(24-22)35(32,33)21-9-4-3-5-10-21/h3-15,23,25H,2,16H2,1H3

• InChIKey:
• NOJFDNGMNWMKPZ-UHFFFAOYSA-N

• N-(4-(5-(3-nitrophenyl)-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C23H22N4O6S2 and its molecular weight is 514.57. The purity is usually 95%.

2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)-N-(furan-2-ylmethyl)acetamide

In Stock

• CAS RN:
• 953181-62-9

• Formula:
• C18H18N2O5

• InChI:
• InChI=1S/C18H18N2O5/c1-22-15-6-5-12(8-17(15)23-2)16-9-13(20-25-16)10-18(21)19-11-14-4-3-7-24-14/h3-9H,10-11H2,1-2H3,(H,19,21)

• InChIKey:
• XFLFUNZABYAHPC-UHFFFAOYSA-N

• 2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C18H18N2O5 and its molecular weight is 342.351. The purity is usually 95%.

2-Amino-3-nitro-5-pyridin-3-yl-benzoic acid methyl ester

• CAS RN:
• 636581-62-9

• Formula:
• C13H11N3O4

• InChI:
• InChI=1S/C13H11N3O4/c1-20-13(17)10-5-9(8-3-2-4-15-7-8)6-11(12(10)14)16(18)19/h2-7H,14H2,1H3

• InChIKey:
• XPLUKBAEMZEBCD-UHFFFAOYSA-N

• 2-Amino-3-nitro-5-pyridin-3-yl-benzoic acid methyl ester is a useful research compound. Its molecular formula is C13H11N3O4 and its molecular weight is 273.24 g/mol. The purity is usually 95%.

(3-Ethoxyphenyl)-N-methylmethanamine

In Stock

• CAS RN:
• 893581-62-9

• Formula:
• C10H15NO

• InChI:
• InChI=1S/C10H15NO/c1-3-12-10-6-4-5-9(7-10)8-11-2/h4-7,11H,3,8H2,1-2H3

• InChIKey:
• DRWAPJMNVGBJDD-UHFFFAOYSA-N

• (3-Ethoxyphenyl)-N-methylmethanamine is a useful research compound. Its molecular formula is C10H15NO and its molecular weight is 165.23 g/mol. The purity is usually 95%.

(R)-1-(Benzo[d][1,3]dioxol-5-yl)butan-1-amine

In Stock

• CAS RN:
• 181481-62-9

• Formula:
• C11H15NO2

• InChI:
• InChI=1S/C11H15NO2/c1-2-3-9(12)8-4-5-10-11(6-8)14-7-13-10/h4-6,9H,2-3,7,12H2,1H3/t9-/m1/s1

• InChIKey:
• DFTBFIMTDRVUQC-SECBINFHSA-N

• (R)-1-(Benzo[d][1,3]dioxol-5-yl)butan-1-amine is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.24 g/mol. The purity is usually 95%.

[(2-Methyl-2-adamantyl)oxy]acetic acid

In Stock

• CAS RN:
• 893781-62-9

• Formula:
• C13H20O3

• InChI:
• InChI=1S/C13H20O3/c1-13(16-7-12(14)15)10-3-8-2-9(5-10)6-11(13)4-8/h8-11H,2-7H2,1H3,(H,14,15)

• InChIKey:
• CICRGRGDPKPBRS-UHFFFAOYSA-N

• [(2-Methyl-2-adamantyl)oxy]acetic acid is a useful research compound. Its molecular formula is C13H20O3 and its molecular weight is 224.3g/mol. The purity is usually 95%.

3'-Carboethoxy-2-thiomorpholinomethyl benzophenone

In Stock

• CAS RN:
• 898781-62-9

• Formula:
• C21H23NO3S

• InChI:
• InChI=1S/C21H23NO3S/c1-2-25-21(24)17-8-5-7-16(14-17)20(23)19-9-4-3-6-18(19)15-22-10-12-26-13-11-22/h3-9,14H,2,10-13,15H2,1H3

• InChIKey:
• KRMWSVFNNHIXIX-UHFFFAOYSA-N

• 3'-Carboethoxy-2-thiomorpholinomethyl benzophenone is a useful research compound. Its molecular formula is C21H23NO3S and its molecular weight is 369.5 g/mol. The purity is usually 95%.

Cdp-star

Usually In Stock

• CAS RN:
• 160081-62-9

• Formula:
• C18H19Cl2Na2O7P

• InChI:
• InChI=1S/C18H21Cl2O7P.2Na/c1-24-18(14-6-13(2-3-15(14)19)25-28(21,22)23)17(26-27-18)11-4-10-5-12(17)9-16(20,7-10)8-11;;/h2-3,6,10-12H,4-5,7-9H2,1H3,(H2,21,22,23);;/q;2*+1/p-2/t10?,11-,12+,16?,17?,18?;;

• InChIKey:
• UKWLRLAKGMZXJC-QIECWBMSSA-L

• Cdp-star is a useful research compound. Its molecular formula is C18H19Cl2Na2O7P and its molecular weight is 495.196. The purity is usually 95%.

5/'-O-Methyl-DT cep

Usually In Stock

• CAS RN:
• 149681-62-9

• Formula:
• C20H33N4O6P

• InChI:
• InChI=1S/C20H33N4O6P/c1-13(2)24(14(3)4)31(28-9-7-8-21)30-16-10-18(29-17(16)12-27-6)23-11-15(5)19(25)22-20(23)26/h11,13-14,16-18H,7,9-10,12H2,1-6H3,(H,22,25,26)/t16-,17+,18+,31?/m0/s1

• InChIKey:
• KUWFWDWWGSTJTC-UBYQHPLCSA-N

• Phosphoramidite used to incorporate a 5'-capped dT in an oligonucleotide.
  
  

rac-(1R,2R)-2-(2,5-dichlorophenyl)cyclopropane-1-carboxylic acid, trans

In Stock

• CAS RN:
• 2227881-62-9

• Formula:
• C10H8Cl2O2

• Rac-(1R,2R)-2-(2,5-dichlorophenyl)cyclopropane-1-carboxylic acid, trans is a useful research compound. Its molecular formula is C10H8Cl2O2 and its molecular weight is 231.1. The purity is usually 95%.

2-(Tetrahydro-2H-pyran-4-ylmethoxy)pyridin-3-amine

In Stock

• CAS RN:
• 1247781-62-9

• Formula:
• C11H16N2O2

• InChI:
• InChI=1S/C11H16N2O2/c12-10-2-1-5-13-11(10)15-8-9-3-6-14-7-4-9/h1-2,5,9H,3-4,6-8,12H2

• InChIKey:
• UYUFJGZYOMIJAT-UHFFFAOYSA-N

• 2-(Tetrahydro-2H-pyran-4-ylmethoxy)pyridin-3-amine is a useful research compound. Its molecular formula is C11H16N2O2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.

6-morpholino-N2,N4-di-m-tolyl-1,3,5-triazine-2,4-diamine dihydrochloride

In Stock

• CAS RN:
• 1179481-62-9

• Formula:
• C21H26Cl2N6O

• InChI:
• InChI=1S/C21H24N6O.2ClH/c1-15-5-3-7-17(13-15)22-19-24-20(23-18-8-4-6-16(2)14-18)26-21(25-19)27-9-11-28-12-10-27;;/h3-8,13-14H,9-12H2,1-2H3,(H2,22,23,24,25,26);2*1H

• InChIKey:
• LMLICNJDHMHOFQ-UHFFFAOYSA-N

• 6-morpholino-N2,N4-di-m-tolyl-1,3,5-triazine-2,4-diamine dihydrochloride is a useful research compound. Its molecular formula is C21H26Cl2N6O and its molecular weight is 449.38. The purity is usually 95%.

5-Difluoromethoxy-6-fluoropicolinic acid

In Stock

• CAS RN:
• 1807181-62-9

• Formula:
• C7H4F3NO3

• InChI:
• InChI=1S/C7H4F3NO3/c8-5-4(14-7(9)10)2-1-3(11-5)6(12)13/h1-2,7H,(H,12,13)

• InChIKey:
• HODOIESJGHSESG-UHFFFAOYSA-N

• 5-Difluoromethoxy-6-fluoropicolinic acid is a useful research compound. Its molecular formula is C7H4F3NO3 and its molecular weight is 207.11 g/mol. The purity is usually 95%.